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Compound of Interest

Compound Name: Perfragilin A

CAS No.: 129722-94-7

Cat. No.: B153790

Get Quote

Executive Summary & Compound Profile
Perfragilin A (7-amino-2-methyl-6-methylsulfanylisoquinoline-3,5,8-trione) is a cytotoxic

isoquinolinequinone alkaloid originally isolated from the marine bryozoan Biflustra perfragilis.[1]

[2] Due to its potent antineoplastic activity and quinone-based redox cycling capability, it must

be classified and handled as a High Potency Active Pharmaceutical Ingredient (HPAPI) and a

Cytotoxic Hazard.[1]

Unlike standard organic waste, Perfragilin A possesses a reactive quinone moiety capable of

generating Reactive Oxygen Species (ROS) in biological systems.[1] Improper disposal into

aqueous waste streams can lead to persistent aquatic toxicity.[1] Therefore, the only validated

disposal method is high-temperature incineration.[1]
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Property Data Relevance to Disposal

CAS Registry Number 129722-94-7
Required for waste

manifesting.[1]

Molecular Formula C₁₁H₁₀N₂O₃S

Sulfur content requires

incineration with scrubber

systems (SOx control).[1]

Molecular Weight 250.28 g/mol

Low MW facilitates potential

aerosolization; HEPA filtration

required.[1]

Physical State Crystalline Solid (Red/Orange)
Visual indicator for spill

cleanup verification.[1]

Solubility DMSO, Methanol
Liquid waste streams will likely

be organic solvents.[1]

Hazard Class Cytotoxic / Antineoplastic
Segregate from general

chemical waste.[1]

Operational Safety & Containment Logic
Expert Insight: The primary risk with isoquinolinequinones is not just acute toxicity, but their

ability to intercalate DNA and undergo redox cycling. Standard nitrile gloves may be permeable

to organic solutions of this compound over time.[1]

Engineered Barrier System
To ensure operator safety, a "Zero-Exposure" protocol is required.[1]

Primary Barrier: Class II Type A2 Biosafety Cabinet (BSC) or Powder Containment Hood.[1]

Secondary Barrier: Double-gloving protocol.[1]

Inner Layer: Latex or Nitrile (inspection layer).[1]

Outer Layer: Extended cuff Nitrile (minimum 5 mil thickness).[1]
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Rationale: Solvents like DMSO can permeate nitrile; the inner layer provides a visual

breach check and a secondary time-buffer.[1]

Workflow Visualization: Handling & Segregation
The following diagram illustrates the critical decision pathways for segregating Perfragilin A
waste to prevent cross-contamination.
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Perfragilin A Waste Generation
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Caption: Decision matrix for segregating Perfragilin A waste streams. Note the strict

separation of bulk material into RCRA-compliant "Black Bins" versus trace contamination.

Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Trace vs. Bulk)
Scientific Rationale: US EPA regulations (and global equivalents) distinguish between "RCRA

Empty" containers and bulk waste.[1] Perfragilin A is a P-listed equivalent candidate (acute

hazardous waste) in many jurisdictions due to its cytotoxicity.[1]

Trace Waste (Gloves, Wipes, "Empty" Vials):

Definition: Vials containing less than 3% of original capacity; PPE used during standard

handling.[1]

Action: Discard into a Yellow Chemotherapy Waste Bin (or equivalent rigid container

labeled "Trace Cytotoxic").[1]

Prohibition: Do not place in red biohazard bags (autoclaving does not destroy the quinone

structure; it may volatilize it).[1]

Bulk Waste (Expired Stocks, Spill Debris):

Definition: Vials with visible powder, spill cleanup materials, or concentrated stock

solutions.[1]

Action: Place inside a sealed Ziploc bag, then discard into a Black RCRA Hazardous

Waste Bin.

Labeling: Must be labeled "Incineration Only - Cytotoxic - Contains Sulfur".[1]

Protocol B: Liquid Waste (Solutions & HPLC Effluent)
Critical Warning: Do NOT treat Perfragilin A solutions with bleach (sodium hypochlorite).[1]

Mechanism of Failure: Hypochlorite can oxidize the sulfur moiety (methylsulfanyl) to

sulfoxides/sulfones but may not cleave the isoquinolinequinone core, potentially creating

more soluble, toxic derivatives.[1]
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Collection:

Collect all solvent wastes (DMSO, Methanol, Water) containing Perfragilin A in a

dedicated carboy.[1]

Container Material: HDPE or Glass (amber preferred to prevent photodegradation, though

disposal is the goal).[1]

Labeling:

Label clearly: "HAZARDOUS WASTE - CYTOTOXIC - PERFRAGILIN A".

List constituents: e.g., "99% Methanol, <1% Perfragilin A".[1]

Disposal Path:

Hand over to EHS (Environmental Health & Safety) for Fuel Blending or Incineration.[1]

Decontamination & Spill Response
Since Perfragilin A is a colored solid (red/orange), visual verification of cleaning is possible but

insufficient.[1]

Deactivation Solution Preparation
While bleach is discouraged for destruction, a chemical degradation sequence is

recommended for surface decontamination:

Step 1: Solubilization. Apply 70% Ethanol or Isopropanol to lift the lipophilic compound.[1]

Wipe with absorbent pads.[1]

Step 2: Oxidation (Surface Only). Apply a 1:1 mixture of 0.1M NaOH and Hydrogen Peroxide

(3%).[1]

Chemistry: The alkaline peroxide attacks the quinone ring, disrupting the conjugation and

reducing toxicity.

Wait Time: Allow 15 minutes contact time.
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Step 3: Rinse. Wipe with water to remove caustic residue.[1]

Spill Response Workflow

1. Evacuate & Post Signage 2. Don PPE
(Resp + Double Gloves)

3. Cover with
Absorbent Pads

4. Apply Methanol/Ethanol
(Avoid Aerosol)

5. Dispose as
Bulk Cytotoxic (Black Bin)

Click to download full resolution via product page

Caption: Immediate response protocol for laboratory spills of Perfragilin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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